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chloride

Cat. No.: B099106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Cyanomethyl)pyridinium chloride is a quaternary pyridinium salt that serves as a key

precursor in a variety of synthetic organic reactions. Its primary utility lies in its ability to

generate a cyanomethyl-substituted pyridinium ylide in situ. This reactive intermediate is a

versatile 1,3-dipole, widely employed in [3+2] cycloaddition reactions for the synthesis of

nitrogen-containing heterocyclic compounds, most notably indolizine derivatives. Some of

these resulting indolizine scaffolds have garnered significant interest in medicinal chemistry

and drug development due to their potential as potent tubulin polymerization inhibitors, a

validated target for anticancer therapies. This technical guide provides a comprehensive

overview of the alternative names, physicochemical properties, synthetic protocols, and key

applications of 1-(Cyanomethyl)pyridinium chloride.

Nomenclature and Identification
1-(Cyanomethyl)pyridinium chloride is known by a variety of synonyms and is cataloged

under several chemical identifiers. Proper identification is crucial for sourcing and regulatory

compliance.
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Identifier Type Identifier

CAS Number 17281-59-3[1][2]

EC Number 241-312-9[2]

PubChem CID 2734116[2]

IUPAC Name 2-pyridin-1-ium-1-ylacetonitrile chloride[2]

Molecular Formula C₇H₇ClN₂[1][2]

Molecular Weight 154.60 g/mol [1][2]

InChI
InChI=1S/C7H7N2.ClH/c8-4-7-9-5-2-1-3-6-

9;/h1-3,5-6H,7H2;1H/q+1;/p-1[3][4]

InChIKey HEJOROWXIWLCMS-UHFFFAOYSA-M[3][4]

SMILES C1=CC=--INVALID-LINK--CC#N.[Cl-][5]

Table 1: Synonyms and Alternative Names

Synonym

N-(Cyanomethyl)pyridinium chloride[3]

1-(Cyanomethyl)pyridin-1-ium chloride[2]

2-(1-pyridin-1-iumyl)acetonitrile chloride

Cyanomethylpyridinium chloride

NSC 296121[2]

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of 1-(Cyanomethyl)pyridinium
chloride is provided below. This data is essential for its characterization and use in

experimental settings.

Table 2: Physicochemical Properties
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Property Value

Appearance Light yellow to brown crystalline powder

Melting Point 167-170 °C (lit.)

Solubility Soluble in water

Table 3: Spectroscopic Data

Technique Data (Predicted/Reported)

¹H NMR (400 MHz, D₂O)

Chemical shifts (δ) will be present for the

pyridinium ring protons and the cyanomethyl

protons.

¹³C NMR (D₂O)

Resonances corresponding to the carbons of

the pyridinium ring and the cyanomethyl group

are expected.

FTIR (KBr disc)

Characteristic peaks for C-H stretching of the

aromatic ring, C≡N stretching, and C-N

stretching are anticipated.

Experimental Protocols
1-(Cyanomethyl)pyridinium chloride is a valuable reagent in organic synthesis, primarily for

the generation of pyridinium ylides for cycloaddition reactions.

Synthesis of 1-(Cyanomethyl)pyridinium chloride
A general method for the synthesis of pyridinium salts involves the quaternization of pyridine

with an appropriate alkyl halide.

Reaction Scheme:
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Figure 1: Synthesis of 1-(Cyanomethyl)pyridinium chloride.

Experimental Procedure:

To a solution of pyridine in a suitable solvent such as acetone or acetonitrile, add an

equimolar amount of chloroacetonitrile.

The reaction mixture is typically stirred at room temperature or with gentle heating.

The formation of the pyridinium salt often results in its precipitation from the reaction mixture.

The solid product is collected by filtration, washed with a non-polar solvent (e.g., diethyl

ether) to remove any unreacted starting materials, and dried under vacuum.

[3+2] Cycloaddition for the Synthesis of Indolizines
1-(Cyanomethyl)pyridinium chloride is a precursor to the corresponding pyridinium ylide,

which readily undergoes a [3+2] cycloaddition reaction with electron-deficient alkenes to form

indolizine derivatives.

Experimental Workflow:
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Figure 2: Experimental workflow for indolizine synthesis.

Detailed Experimental Protocol (Adapted from Rubin, M. et al.):

In a reaction vessel, dissolve 1-(Cyanomethyl)pyridinium chloride (0.15 mmol) and the

desired 1-chloro-2-nitrostyrene derivative (0.15 mmol) in ethanol.
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To this solution, add triethylamine (0.45 mmol, 3 equivalents) as a base to facilitate the in situ

generation of the pyridinium ylide.

The reaction mixture is stirred at room temperature for approximately 1.5 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The resulting crude product is then purified by column chromatography on silica gel to afford

the pure indolizine derivative.

Table 4: Representative Yields of Indolizine Synthesis

Substituents on Nitrostyrene Product Yield (%)

Phenyl
1-cyano-2-nitro-3-

phenylindolizine
~70-80%

4-Chlorophenyl
1-cyano-2-nitro-3-(4-

chlorophenyl)indolizine
~75-85%

4-Methoxyphenyl
1-cyano-2-nitro-3-(4-

methoxyphenyl)indolizine
~65-75%

Applications in Drug Development: Tubulin
Polymerization Inhibition
A significant application of the indolizine scaffolds synthesized from 1-
(Cyanomethyl)pyridinium chloride is in the development of novel anticancer agents. Certain

indolizine derivatives have been identified as potent inhibitors of tubulin polymerization.[6][7]

Microtubules are essential components of the cytoskeleton and are crucial for cell division

(mitosis). They are dynamic polymers of α- and β-tubulin heterodimers. Disruption of

microtubule dynamics can lead to cell cycle arrest and apoptosis, making tubulin an attractive

target for cancer chemotherapy.
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Indolizine derivatives have been shown to bind to the colchicine-binding site on β-tubulin.[8]

This binding prevents the polymerization of tubulin dimers into microtubules, leading to

microtubule destabilization. The downstream effects include the activation of the spindle

assembly checkpoint, arrest of the cell cycle in the G2/M phase, and ultimately, induction of

apoptosis.

Signaling Pathway of Indolizine-mediated Tubulin Inhibition:

Indolizine Derivative

αβ-Tubulin Dimers

Binds to Colchicine Site

Microtubule Polymerization

Inhibits

Polymerization

G2/M Phase Arrest

Disruption leads to

Apoptosis

Induces

Click to download full resolution via product page

Figure 3: Mechanism of tubulin polymerization inhibition by indolizines.

Conclusion
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1-(Cyanomethyl)pyridinium chloride is a readily accessible and versatile chemical entity with

significant applications in synthetic organic chemistry. Its role as a precursor to pyridinium

ylides for the construction of complex heterocyclic molecules, particularly indolizines, is well-

established. The discovery that these indolizine derivatives can function as potent tubulin

polymerization inhibitors highlights the importance of 1-(Cyanomethyl)pyridinium chloride as

a starting material in the design and synthesis of novel therapeutic agents for the treatment of

cancer. The experimental protocols and data presented in this guide are intended to support

researchers in the effective utilization of this valuable compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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